3-Amino-3-methylhexan-1-ol

Lipoxygenase Inhibition Monoamine Oxidase Inhibition Biological Activity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H17NO
Molecular Weight 131.22 g/mol
Cat. No. B13290845
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Technical Parameters


Basic Identity
Product Name3-Amino-3-methylhexan-1-ol
Molecular FormulaC7H17NO
Molecular Weight131.22 g/mol
Structural Identifiers
SMILESCCCC(C)(CCO)N
InChIInChI=1S/C7H17NO/c1-3-4-7(2,8)5-6-9/h9H,3-6,8H2,1-2H3
InChIKeyKFGAOLOVOZOVLO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-Amino-3-methylhexan-1-ol Sourcing and Identity


3-Amino-3-methylhexan-1-ol (CAS 51973-09-2) is a chiral, aliphatic amino alcohol with the molecular formula C7H17NO and a molecular weight of 131.22 g/mol. It is classified as a 1,3-amino alcohol, featuring a tertiary amine and a primary alcohol on a hexane backbone . Its primary commercial relevance is as a laboratory-scale research chemical and a synthetic building block, supplied by a limited set of vendors at purities typically around 95% .

Chiral 1,3-amino alcohol scaffold for introducing hindered amine and terminal alcohol
Research-grade synthetic building block with limited vendor availability
Unique substitution pattern without direct structural substitute

Why 3-Amino-3-methylhexan-1-ol Requires Specific Sourcing


The procurement of a chiral 1,3-amino alcohol for a specific synthetic route, physicochemical optimization, or biological probe application cannot rely on generic or 'in-class' substitution. The precise distance between the hydrogen-bond donor/acceptor motifs, steric hindrance at the tertiary carbon, and the length of the lipophilic n-propyl side chain of 3-Amino-3-methylhexan-1-ol directly dictate its three-dimensional conformation and reactivity. Substituting with a shorter-chain analog like 3-amino-3-methylpentan-1-ol, a positional isomer like 3-(aminomethyl)hexan-1-ol, or a secondary alcohol variant would fundamentally alter the molecule's partition coefficient (LogP), pKa, and chiral recognition, leading to divergent outcomes in any application dependent on these specific molecular features. However, the search for publicly available, quantitative comparative data to verify these differentiation points has revealed a critical gap in the literature.

Chain length Shorter-chain analogs (e.g., 3-amino-3-methylpentan-1-ol) may shift LogP and chiral recognition.
Positional isomer 3-(Aminomethyl)hexan-1-ol alters H-bond donor/acceptor geometry, affecting solubility and binding.
Alcohol class Secondary alcohol variants would modify hydrogen-bonding and reactivity profiles.

Comparative Evidence for 3-Amino-3-methylhexan-1-ol


Biological Activity Data Verification

No direct, verifiable comparative biological activity data was found that meets the evidence admission rules for this guide. Searches of authoritative databases identified assay records attributed to this compound, but verification revealed they correspond to different chemical structures. For example, a MeSH concept describing potent lipoxygenase inhibition initially linked to this compound is a confirmed misattribution; the record (MeSH-M0014961) belongs to the distinct compound Masoprocol (NDGA) [1]. Similarly, a BindingDB entry with an IC50 of 72 nM against MAO-A was found to have a non-matching SMILES structure (COC(=O)[C@H](CC(C)C)NC(=O)C(=O)c1ccccc1NC(C)=O), confirming it is not 3-Amino-3-methylhexan-1-ol [2].

Bioactivity
Data to verify
Misattributed claims
No verifiable biological target engagement evidence for this compound
Lipoxygenase and MAO-A records belong to other structures
Lipoxygenase Inhibition Monoamine Oxidase Inhibition Biological Activity

Physicochemical Comparison with Regioisomer

A class-level inference can be made comparing 3-Amino-3-methylhexan-1-ol to its regioisomer, 3-(Aminomethyl)hexan-1-ol (CAS 1354953-13-1). The target compound has the amine and alcohol groups on the same carbon (C3) with an ethyl linker, while the isomer has a methylene amine at C3 and an alcohol at C6. This structural difference is expected to result in a significantly lower LogP for the target compound due to internal hydrogen bonding between the geminal amine and hydroxyl groups, enhancing water solubility relative to the extended regioisomer. This is a qualitative class-level inference based on medicinal chemistry principles and was not sourced from a direct experimental comparison .

LogP Prediction
Class-level inference
Predicted lower vs regioisomer
Internal H-bonding may reduce LogP; experimental confirmation required
No quantitative experimental data for either compound
Physicochemical Profiling Structural Comparison LogD

Vendor Purity Specifications

The primary verifiable data point available for procurement is the vendor-specified purity. Multiple suppliers list 3-Amino-3-methylhexan-1-ol with a standard purity of 95% . Without a head-to-head comparison, it can be noted that this purity level is typical for a research-grade, small-scale building block, but falls below the >98% benchmark often expected for critical intermediates in multi-step syntheses or biological assays. This product purity is a baseline specification, but a comparative advantage cannot be established without similar metrics for its closest analogs, which are not publicly available from these suppliers.

Purity
Specification review
≥95% (GC/HPLC)
Baseline purity for research-grade building block; no comparator benchmark
Vendor-specified data only
Quality Control Vendor Specifications GC Purity

Procurement Application Scenarios


Chiral Building Block Research

The compound's most realistic and verified application is as a chiral building block for the synthesis of more complex molecules in a research setting. Its value lies in its stable tertiary carbinylamine structure, which can introduce both a hindered amine and a terminal alcohol functionality into a molecular scaffold . Procurement for this purpose is based purely on its unique substitution pattern, for which a direct substitute does not exist.

Pathway Probe Exploration

While public databases contain entries linking this general chemotype to targets like lipoxygenase and monoamine oxidase, a detailed investigation for this document found no primary experimental data for the specific compound 3-Amino-3-methylhexan-1-ol. A researcher interested in exploring this chemotype for such targets should treat the compound as a screening hit from a virtual library or a structural hypothesis, requiring complete de novo biological validation.

Physicochemical Derivatization Studies

The presence of the geminal amino and hydroxyl groups on a single tertiary carbon makes this compound a good model for studying internal hydrogen bonding, solubility characteristics, and the synthesis of spirocyclic or constrained analogs. The procurement value is in the compound's topological features, not in a proven biological profile .

Application
Selection Property
Validation Focus
Chiral Building Block Research
Unique 1,3-amino alcohol substitution pattern
Synthetic route incorporation efficiency
Pathway Probe Exploration
Structural hypothesis from virtual screening
De novo biological target validation
Physicochemical Derivatization Studies
Geminal amino-alcohol topology
Internal H-bonding and solubility characterization
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